Cas no 186347-84-2 (14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate)

14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate is a chemically modified derivative of baccatin III, a key intermediate in the synthesis of taxane-based compounds. This derivative features a 14β-hydroxy group and a triethylsilyl (TES) ether protection at the 7-position, along with a cyclic carbonate bridge between the 1- and 14-positions. These modifications enhance its stability and reactivity, making it a valuable intermediate in the semi-synthesis of taxol and related analogs. The TES group offers selective deprotection capabilities, while the carbonate bridge provides structural rigidity, facilitating controlled functionalization. Its well-defined structure ensures reproducibility in synthetic applications, particularly in pharmaceutical research and development.
14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate structure
186347-84-2 structure
Product Name:14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate
CAS No:186347-84-2
MF:C38H50O13Si
MW:742.881313800812
CID:1004649
PubChem ID:9918425
Update Time:2025-10-29

14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate Chemical and Physical Properties

Names and Identifiers

    • 14β-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate
    • (3aS,4R,7R,8aS,9S,10aR,12aS,12bR,13S,13aS)-7,12a-Bis(acetyloxy)-13-(benzoyloxy)-4,7,8a,9,10,10a,12,12a,12b,13-decahydro-4-hydroxy-5,8a,14,14-tetramethyl-9-[(triethylsilyl)oxy]-6,13a-methano-13aH-1,3-dioxolo[8,9]cyclodeca[1,2-b]-7-oxabicyclo[4.2.0]octane-2,8(3aH)-dione
    • 14β-Hydroxy-1,14-O-(oxomethylene)-13-oxo-7-O-(triethylsilyl) Baccatin III
    • 14β-hydroxy-7-triethylsilylbaccatin III 1,14-carbonate
    • INAUHZIN
    • PTCUIOKALRFWRM-IFDFLKNLSA-N
    • [(1S,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4,12-Diacetyloxy-15-hydroxy-10,14,20,20-tetramethyl-11,18-dioxo-9-triethylsilyloxy-6,17,19-trioxapentacyclo[11.6.1.01,16.03,10.04,7]icos-13-en-2-yl] benzoate
    • 186347-84-2
    • 14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate
    • Inchi: 1S/C38H50O13Si/c1-10-52(11-2,12-3)51-24-18-25-37(19-45-25,49-22(6)40)29-32(47-33(43)23-16-14-13-15-17-23)38-31(48-34(44)50-38)27(41)20(4)26(35(38,7)8)28(46-21(5)39)30(42)36(24,29)9/h13-17,24-25,27-29,31-32,41H,10-12,18-19H2,1-9H3/t24-,25+,27+,28+,29-,31-,32-,36+,37-,38+/m0/s1
    • InChI Key: PTCUIOKALRFWRM-IFDFLKNLSA-N
    • SMILES: [Si](CC)(CC)(CC)O[C@H]1C[C@@H]2[C@@](CO2)([C@H]2[C@@H]([C@]34[C@H]([C@@H](C(C)=C([C@H](C([C@@]21C)=O)OC(C)=O)C3(C)C)O)OC(=O)O4)OC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

  • Exact Mass: 742.30206818g/mol
  • Monoisotopic Mass: 742.30206818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 12
  • Complexity: 1520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 170Ų

14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate Security Information

14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H949150-2.5mg
14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate
186347-84-2
2.5mg
$270.00 2023-05-18
TRC
H949150-25mg
14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate
186347-84-2
25mg
$2124.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-489960-2.5 mg
14β-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate,
186347-84-2
2.5 mg
¥3,610.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-489960-2.5mg
14β-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate,
186347-84-2
2.5mg
¥3610.00 2023-09-05

14Beta-Hydroxy-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate Related Literature

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